Ethyl Chloroformate

• CAS No.: 541-41-3
• Product Name: Ethyl Chloroformate
• Molecular Formula: C3H5ClO2; ClCOOC2H5; C3H5ClO2
• Molecular Weight: 108.52 g/mol
• IUPAC Name: ethyl carbonochloridate
• Standard InChI: InChI=1S/C3H5ClO2/c1-2-6-3(4)5/h2H2,1H3
• Standard InChIKey: RIFGWPKJUGCATF-UHFFFAOYSA-N
• Impurities: Carbon dioxide, hydrogen chloride, phosgene, and alkyl chlorides; main impurities are corresponding carbonates
• SMILES: CCOC(=O)Cl
• Canonical SMILES: CCOC(=O)Cl
• Boiling Point: 201 °F at 760 mm Hg (USCG, 1999); 95.0 °C; 95 °C @ 760 MM HG; 95 °C
• Colorform: WATER-WHITE LIQUID
• Density: 1.135 at 68 °F (USCG, 1999); 1.1403 @ 20 °C/4 °C; Relative density (water = 1): 1.1
• Flash Point: 61 °F (USCG, 1999); 61 °F (16 °C) (CLOSED CUP); 16 °C c.c.
• Melting Point: -114 °F (USCG, 1999); -80.6 °C
• Physical Description: Ethyl chloroformate appears as a colorless liquid with a pungent odor. Flash point 66°F. Very toxic by inhalation. Corrosive to metals and tissue. Vapors are heavier than air. Prolonged exposure to low concentrations or short exposure to high concentrations may have adverse health effects from inhalation.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.
• Description: Ethyl chloroformate appears as a colorless liquid with a pungent odor. Flash point 66°F. Very toxic by inhalation. Corrosive to metals and tissue. Vapors are heavier than air. Prolonged exposure to low concentrations or short exposure to high concentrations may have adverse health effects from inhalation.
• Solubility: PRACTICALLY INSOL & GRADUALLY DECOMP IN WATER; MISCIBLE WITH ALC, BENZENE, CHLOROFORM, ETHER; Solubility in water: reaction
• Synonyms: Carbonochloridic Acid Ethyl Ester; Cathyl Chloride; Chloroformic Acid Ethyl Ester; Chloro Ethyl Formate; Chlorocarbonic Acid Ethyl Ester; Chloroformic Acid Ethyl Ester; Ethoxycarbonyl Chloride; Ethyl Carbonochloridate; Ethyl Chloridocarbonate; Ethyl
• Vapor Density: 3.7 (AIR= 1); Relative vapor density (air = 1): 3.7
• Vapor Pressure: 22.40 mmHg; 22.4 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 5.5
• PubChem Compound: 10928
• Last Modified: Nov 11 2021